Cas no 1172923-30-6 (5-Cyclopropyl-1-methyl-3-nitro-1H-pyrazole)

• Product Name: 5-Cyclopropyl-1-methyl-3-nitro-1H-pyrazole
• CAS No: 1172923-30-6
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 3159295
• PubChem ID: 25248083
• Update Time: 2025-04-21

5-Cyclopropyl-1-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-1-methyl-3-nitro-1H-pyrazole
• STK352662
• AKOS015922547
• 5-cyclopropyl-1-methyl-3-nitropyrazole
• 1172923-30-6
• AKOS005168618

• Inchi： 1S/C7H9N3O2/c1-9-6(5-2-3-5)4-7(8-9)10(11)12/h4-5H,2-3H2,1H3
• InChI Key： MYNABCXMBFTFDR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C2CC2)N(C)N=1)=O

Computed Properties

• Exact Mass: 167.069476538Da
• Monoisotopic Mass: 167.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.6Ų